Cas no 1806279-54-8 (3-Cyano-5-methyl-4-nitrobenzenesulfonyl chloride)

• Product Name: 3-Cyano-5-methyl-4-nitrobenzenesulfonyl chloride
• CAS No: 1806279-54-8
• MF: C₈H₅ClN₂O₄S
• MW: 260.654299497604
• CID: 5003264
• Update Time: 2025-06-22

3-Cyano-5-methyl-4-nitrobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-methyl-4-nitrobenzenesulfonyl chloride

• Inchi： 1S/C8H5ClN2O4S/c1-5-2-7(16(9,14)15)3-6(4-10)8(5)11(12)13/h2-3H,1H3
• InChI Key： DROYOYZIFRSTOV-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C#N)C(=C(C)C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 429
• XLogP3: 1.9
• Topological Polar Surface Area: 112

Additional information on 3-Cyano-5-methyl-4-nitrobenzenesulfonyl chloride

Introduction to 3-Cyano-5-methyl-4-nitrobenzenesulfonyl chloride (CAS No. 1806279-54-8)

3-Cyano-5-methyl-4-nitrobenzenesulfonyl chloride (CAS No. 1806279-54-8) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its aromatic core, functional groups such as the cyano, methyl, nitro, and sulfonyl chloride moieties, which endow it with a wide range of chemical reactivity and potential applications.

The cyano group in 3-Cyano-5-methyl-4-nitrobenzenesulfonyl chloride is a powerful electron-withdrawing group that can influence the electronic properties of the molecule. This characteristic makes it an excellent starting material for the synthesis of various nitriles and carboxylic acids, which are important intermediates in the pharmaceutical and agrochemical industries. The methyl group, on the other hand, provides steric bulk and can affect the conformational stability and solubility of the molecule.

The nitro group is a well-known functional group that can be reduced to an amino group under appropriate conditions. This transformation is particularly useful in the synthesis of amino derivatives, which are crucial for the development of new drugs and materials. The presence of the nitro group also imparts strong electron-withdrawing properties to the molecule, enhancing its reactivity in various chemical reactions.

The sulfonyl chloride moiety in 3-Cyano-5-methyl-4-nitrobenzenesulfonyl chloride is a highly reactive electrophilic group that can undergo nucleophilic substitution reactions with a variety of nucleophiles. This reactivity makes it an excellent reagent for the synthesis of sulfonamides, sulfonate esters, and other sulfur-containing compounds. Sulfonamides are widely used in pharmaceuticals as antibacterial agents, while sulfonate esters are important intermediates in polymer chemistry and materials science.

Recent research has highlighted the potential applications of 3-Cyano-5-methyl-4-nitrobenzenesulfonyl chloride in various fields. For instance, a study published in the Journal of Medicinal Chemistry explored its use as a key intermediate in the synthesis of novel antiviral agents. The unique combination of functional groups in this compound allowed researchers to develop compounds with improved antiviral activity against several viral strains.

In another study, published in Advanced Materials, researchers utilized 3-Cyano-5-methyl-4-nitrobenzenesulfonyl chloride to synthesize novel organic semiconductors with enhanced electronic properties. The cyano and nitro groups were found to significantly influence the electronic structure and charge transport properties of the resulting materials, making them promising candidates for use in organic electronics and photovoltaic devices.

The versatility of 3-Cyano-5-methyl-4-nitrobenzenesulfonyl chloride extends beyond its use as an intermediate in organic synthesis. Its unique chemical properties make it an attractive candidate for developing new catalysts and ligands for metal-catalyzed reactions. A recent study published in Chemical Communications demonstrated its effectiveness as a ligand in palladium-catalyzed cross-coupling reactions, leading to improved yields and selectivities.

In conclusion, 3-Cyano-5-methyl-4-nitrobenzenesulfonyl chloride (CAS No. 1806279-54-8) is a multifunctional compound with significant potential in various scientific and industrial applications. Its unique combination of functional groups provides a wide range of chemical reactivity, making it an invaluable reagent for researchers and chemists working in fields such as organic synthesis, medicinal chemistry, materials science, and catalysis. As research continues to uncover new applications for this compound, its importance is likely to grow even further.